Cas no 23616-15-1 (Methyl 1,2,3-benzothiadiazole-5-carboxylate)

• Product Name: Methyl 1,2,3-benzothiadiazole-5-carboxylate
• CAS No: 23616-15-1
• MF: C₈H₆N₂O₂S
• MW: 194.210440158844
• MDL: MFCD01566550
• CID: 239946
• PubChem ID: 2736813
• Update Time: 2025-11-06

Methyl 1,2,3-benzothiadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl benzo[d][1,2,3]thiadiazole-5-carboxylate
• 1,2,3-Benzothiadiazole-5-carboxylicacid, methyl ester
• Methyl 1,2,3-benzothiadiazole-5-carboxylate
• METHYL BENZO-1,2,3-THIADIAZOLE-5-CARBOXYLATE
• 5-(Carbomethoxy)-1,2,3-benzothiadiazole
• 5-Carbomethoxy-1,2,3-benzothiadiazol
• 5-Methoxycarbonyl-1,2,3-benzothiadiazol
• HMS556C03
• methyl benzo[1,2,3]thiadiazole-5-carboxylate
• methyl1,2,3-benzothiadiazole-5-carboxylate
• AK126094
• Maybridge1_005151
• JCRFJMHWEAYQAA-UHFFFAOYSA-N
• SBB091738
• OR0605
• FCH918134
• RP03959
• ZB007642
• SY04044
• SCHEMBL4277300
• YAA61615
• FT-0628353
• MFCD01566550
• SY040443
• DTXSID60371622
• CCG-42772
• SDCCGMLS-0066150.P001
• A4928
• 4-methylbenzo[d][1,2,3]thiadiazole-5-carboxylate
• 1,2,3-Benzothiadiazole-5-carboxylic acid, methyl ester
• 23616-15-1
• A816802
• SR-01000632745-1
• s10615
• W-206839
• PS-3176
• AKOS006228203
• DB-015426

• MDL： MFCD01566550
• Inchi： 1S/C8H6N2O2S/c1-12-8(11)5-2-3-7-6(4-5)9-10-13-7/h2-4H,1H3
• InChI Key： JCRFJMHWEAYQAA-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(=O)OC)=CC=2N=N1

Computed Properties

• Exact Mass: 194.01500
• Monoisotopic Mass: 194.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• XLogP3: 1.7

Experimental Properties

• Density: 1.413
• Melting Point: 118-120
• Boiling Point: 304.4℃/760mmHg
• Flash Point: 137.9°C
• Refractive Index: 1.655
• PSA: 80.32000
• LogP: 1.47790

Methyl 1,2,3-benzothiadiazole-5-carboxylate Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on Methyl 1,2,3-benzothiadiazole-5-carboxylate

Methyl 1,2,3-benzothiadiazole-5-carboxylate (CAS No. 23616-15-1): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 1,2,3-benzothiadiazole-5-carboxylate, identified by its chemical abstracts service number CAS No. 23616-15-1, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic organic compound belongs to the benzothiadiazole family, which is renowned for its diverse biological activities and applications in medicinal chemistry. The structural framework of Methyl 1,2,3-benzothiadiazole-5-carboxylate consists of a benzene ring fused with a thiadiazole moiety, making it a versatile scaffold for further chemical modifications and functionalization.

The benzothiadiazole core is particularly intriguing due to its ability to interact with various biological targets, including enzymes and receptors. This property has led to extensive research into its derivatives as potential therapeutic agents. Recent studies have highlighted the pharmacological significance of benzothiadiazole derivatives in addressing a range of diseases, from infectious disorders to chronic conditions. The carboxylate ester group in Methyl 1,2,3-benzothiadiazole-5-carboxylate not only influences its solubility and metabolic stability but also provides a handle for further derivatization, enabling the development of novel analogs with enhanced pharmacological profiles.

In the context of drug discovery, the synthesis and characterization of Methyl 1,2,3-benzothiadiazole-5-carboxylate have been subjects of considerable interest. Advanced synthetic methodologies have been employed to optimize the production process, ensuring high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been particularly effective in constructing the benzothiadiazole core with minimal byproducts. These advancements underscore the importance of innovative synthetic strategies in facilitating the development of bioactive molecules.

The biological activity of Methyl 1,2,3-benzothiadiazole-5-carboxylate has been extensively evaluated in various preclinical models. Research has demonstrated its potential as an anti-inflammatory agent, owing to its ability to modulate inflammatory pathways. Additionally, studies suggest that this compound exhibits antimicrobial properties, making it a candidate for developing new antibiotics against resistant bacterial strains. The interaction between the benzothiadiazole moiety and biological targets has been meticulously studied using computational chemistry techniques, providing insights into its mechanism of action.

One of the most compelling aspects of Methyl 1,2,3-benzothiadiazole-5-carboxylate is its role as a building block for more complex drug candidates. By incorporating this scaffold into larger molecules, researchers can exploit its known bioactivity while introducing new functional groups to fine-tune pharmacokinetic and pharmacodynamic properties. This modular approach has been successful in generating lead compounds that have advanced into clinical trials for various therapeutic indications. The versatility of benzothiadiazole derivatives continues to drive innovation in medicinal chemistry.

The regulatory landscape for compounds like Methyl 1,2,3-benzothiadiazole-5-carboxylate is another critical consideration. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that these compounds are produced consistently and safely for research and therapeutic purposes. Quality control measures are implemented at every stage of production to guarantee purity and efficacy. These stringent standards are essential for advancing compounds from laboratory research to clinical application.

Future directions in the study of Methyl 1,2,3-benzothiadiazole-5-carboxylate include exploring its potential in combination therapies and investigating novel derivatives with improved properties. The integration of machine learning and artificial intelligence tools into drug discovery pipelines has also shown promise in accelerating the identification of bioactive molecules based on structural features similar to those found in successful drugs. These technologies can help predict the efficacy and safety of new derivatives before they enter costly preclinical testing.

In conclusion, Methyl 1,2,3-benzothiadiazole-5-carboxylate (CAS No. 23616-15-1) represents a cornerstone compound in modern chemical and pharmaceutical research. Its unique structural features and biological activities make it a valuable asset for developing new therapeutic agents. As research continues to uncover new applications and synthetic strategies for this compound and its derivatives, its importance in addressing global health challenges is likely to grow even further.